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Compound of Interest

Compound Name: Dilithium azelate

Cat. No.: B1614953

Essential Safety and Handling Guide for
Dilithium Azelate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
Dilithium azelate in a laboratory setting. It includes detailed operational procedures, personal
protective equipment (PPE) guidelines, and disposal plans to ensure the safe and compliant

use of this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dilithium azelate is provided below
for easy reference.
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Property Value

Molecular Formula CoH14Li204[1]

Molecular Weight 200.087 g/mol [1]
Appearance White or off-white powder
Boiling Point 370.5°C at 760 mmHg[2]
Melting Point 160.5°C[2]

Flash Point 192.1°C[2]

Density 1.131 g/cm3[2]

Solubilit Soluble in polar solvents; limited solubility in
olubility
non-polar solvents.

Hazard Identification and Personal Protective
Equipment

Dilithium azelate is classified as Acute Toxicity 4 (H302), meaning it is harmful if swallowed]3].
Therefore, appropriate personal protective equipment must be worn at all times when handling
this substance.
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses with
Side Shields or
Chemical Splash
Goggles

ANSI 787.1-
approved[4]

Protects against
airborne particles and

potential splashes.[4]

Hand Protection

Nitrile Gloves

Minimum thickness of
0.11 mm[4]

Provides a barrier
against skin contact.
Gloves should be
inspected before use
and disposed of
properly after
handling.[4]

Body Protection

Laboratory Coat

Full-length with long

sleeves[4]

Prevents
contamination of

personal clothing.[4]

Respiratory Protection

N95 or P95

Particulate Respirator

NIOSH-approved[4]

Recommended when
handling the powder
outside of a chemical
fume hood to
minimize inhalation of
dust.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Dilithium azelate is crucial for laboratory safety. The

following step-by-step operational plan outlines the procedures from receiving the compound to

its final disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(38900-29-7), and any hazard warnings.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents.

Handling and Use

o Designated Area: All handling of Dilithium azelate powder, especially weighing and
transferring, should be conducted in a designated area, preferably within a chemical fume
hood to control dust.

e Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,
or smoke in the work area.

o Spill Prevention: Use a spatula for transfers to minimize dust creation. Keep the container
closed when not in use.

Spill Response

In the event of a spill, follow the established spill response protocol.
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Workflow for handling a chemical spill.
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Disposal Plan

All waste materials containing Dilithium azelate, including contaminated PPE and cleaning
materials, must be treated as chemical waste.

o Waste Collection: Place all waste in a clearly labeled, sealed, and chemically compatible
container. Do not mix with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

o Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"Dilithium azelate," and the associated hazards.

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area away from incompatible materials.

o Final Disposal: Arrange for a licensed professional waste disposal service to collect and
dispose of the chemical waste in accordance with local, state, and federal regulations. In-
laboratory treatment is not recommended.

Experimental Protocol: General Guidance for Salt
Formation

While a specific, detailed experimental protocol for a reaction involving Dilithium azelate is not
readily available in the searched literature, a general procedure for the formation of a
carboxylic acid salt can be adapted. The following protocol illustrates the neutralization of a
dicarboxylic acid (in this case, azelaic acid) with a lithium base to form the corresponding salt.

Objective: To synthesize Dilithium azelate from azelaic acid and lithium hydroxide.
Materials:

» Azelaic acid

e Lithium hydroxide

e Deionized water
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Ethanol (for recrystallization, if necessary)
Magnetic stirrer and stir bar

Heating mantle or hot plate
Round-bottom flask

Condenser

pH indicator strips or pH meter
Procedure:

Dissolution: In a round-bottom flask, dissolve a known quantity of azelaic acid in a suitable
amount of deionized water with stirring. Gentle heating may be applied to aid dissolution.

Neutralization: Slowly add a stoichiometric amount of lithium hydroxide solution to the
azelaic acid solution while continuously stirring. Monitor the pH of the reaction mixture. The
target pH should be neutral (approximately 7).

Reaction Completion: Continue stirring the mixture at room temperature or with gentle
heating for a specified period to ensure the reaction goes to completion.

Isolation:

o Evaporation: The solvent can be removed under reduced pressure using a rotary
evaporator to obtain the solid Dilithium azelate.

o Precipitation: Alternatively, if the salt is less soluble in a particular organic solvent (e.qg.,
ethanol), it can be precipitated by adding this solvent to the aqueous solution.

Purification (if necessary): The crude salt can be purified by recrystallization from a suitable
solvent system.

Drying: Dry the purified Dilithium azelate in a vacuum oven at an appropriate temperature
to remove any residual solvent.
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Safety Precautions during the experiment:

o Perform the entire procedure in a well-ventilated fume hood.

o Wear all the recommended PPE as outlined in the table above.

e Avoid generating dust when handling the solid product.

This guide is intended to provide essential information for the safe handling of Dilithium
azelate. Always consult your institution's specific safety protocols and the Safety Data Sheet
(SDS) for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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